THE PRESENTATION OF CHEMISTRY LOGICALLY DRIVEN OR APPLICATIONS-LED?
Chemistry Education Research and Practice Pub Date: DOI: 10.1039/B0RP90018D
Abstract
The chemistry curriculum in both school and higher education tends to be based on the logic of the subject, with applications of chemistry added as footnotes. This paper seeks to look more closely at the nature of the content to be taught and suggests that it is useful to consider an applications -led approach rather than an approach which is based on the traditional logic of the discipline. By an applications-led approach, it is meant that the chemistry to be taught is determined by applications from life and NOT by the logic of the discipline of chemistry. The paper will look at both school and university chemistry and give examples of materials that have been used successfully. This paper is based on a plenary workshop offered at the 5th ECRICE, 1999. [Chem. Educ. Res. Pract. Eur.: 2000, 1, 381-392]
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